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Compound of Interest

(S)-2-Aminopent-4-enoic acid
Compound Name:
hydrochloride

Cat. No.: B612984

An In-depth Technical Guide to (S)-2-Aminopent-4-enoic Acid Hydrochloride: Molecular
Properties and Characterization

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of novel compounds is paramount. This guide provides a
focused analysis of (S)-2-Aminopent-4-enoic acid hydrochloride, a chiral amino acid
derivative with significant potential in synthetic and medicinal chemistry.

Core Molecular Data

The fundamental molecular attributes of (S)-2-Aminopent-4-enoic acid and its hydrochloride
salt are summarized below. The hydrochloride form enhances the compound's stability and
solubility in aqueous media, a crucial factor for many biological and chemical applications.

Chemical Entity Molecular Formula Molecular Weight ( g/mol )

(S)-2-Aminopent-4-enoic acid  C5HINO2[1][2][3][4][5] 115.13[1][3][4][5]

(S)-2-Aminopent-4-enoic acid
) C5H10CINO2[6][7] 151.59[6][7]
hydrochloride
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Experimental Determination of Molecular Formula
and Weight

The empirical and molecular formulas, along with the precise molecular weight, are critical
parameters determined through a combination of elemental analysis and mass spectrometry.

Elemental Analysis Protocol

Objective: To determine the empirical formula by quantifying the percentage composition of
carbon, hydrogen, nitrogen, chlorine, and oxygen.

Methodology:

Sample Preparation: A precisely weighed sample of (S)-2-Aminopent-4-enoic acid
hydrochloride (typically 1-3 mg) is combusted in a furnace at approximately 900-1200 °C.

o Combustion: The combustion process converts carbon to carbon dioxide (COZ2), hydrogen to
water (H20), and nitrogen to nitrogen gas (N2) or its oxides, which are subsequently
reduced back to N2.

o Gas Chromatography Separation: The resulting gaseous products are passed through a gas
chromatography column to separate them.

o Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

e Halogen and Oxygen Analysis: Chlorine is determined by titration or ion chromatography
after combustion and absorption in a suitable solution. Oxygen is typically determined by
pyrolysis in a furnace with a carbon catalyst, converting oxygen to carbon monoxide (CO),
which is then quantified.

» Calculation: The percentage of each element is used to calculate the simplest whole-number
ratio of atoms, yielding the empirical formula.

Mass Spectrometry Protocol

Objective: To determine the precise molecular weight and confirm the molecular formula.

Methodology:
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« lonization: A dilute solution of the sample is introduced into a high-resolution mass
spectrometer. Electrospray ionization (ESI) is a common technique for polar molecules like
amino acids.

o Mass Analysis: The ionized molecules (molecular ions) are accelerated into a mass analyzer
(e.g., Time-of-Flight or Orbitrap). The analyzer separates the ions based on their mass-to-
charge ratio (m/z).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Interpretation: The peak with the highest m/z value typically corresponds to the
molecular ion [M+H]+. The high-resolution instrument provides a highly accurate mass
measurement, which can be used to confirm the molecular formula by comparing the
experimental mass to the theoretical mass calculated for the proposed formula.

Workflow and Pathway Visualizations

To further elucidate the processes involved in characterizing (S)-2-Aminopent-4-enoic acid
hydrochloride, the following diagrams illustrate the logical workflow for its analysis.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b612984?utm_src=pdf-body
https://www.benchchem.com/product/b612984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Molecular Formula

Sample of (S)-2-Aminopent-4-enoic acid HCI
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Caption: Workflow for Empirical Formula Determination.
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Determination of Molecular Weight

Sample of (S)-2-Aminopent-4-enoic acid HCI
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Caption: Workflow for Molecular Weight Determination.
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Confirmation of Molecular Formula
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Caption: Logical Relationship for Molecular Formula Confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-2-Aminopent-4-enoic acid hydrochloride molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612984+#s-2-aminopent-4-enoic-acid-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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